Cas no 1707737-39-0 (3-(Ethylsulfinyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(Ethylsulfinyl)-1H-1,2,4-triazol-5-amine
• CAS No: 1707737-39-0
• MF: C₄H₈N₄OS
• MW: 160.1975
• CID: 5094863
• Update Time: 2026-03-02

3-(Ethylsulfinyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfinyl-4H-[1,2,4]triazol-3-ylamine
• 5-(Ethylsulfinyl)-4H-1,2,4-triazol-3-amine
• 3-(Ethylsulfinyl)-1h-1,2,4-triazol-5-amine
• 5-ethylsulfinyl-1H-1,2,4-triazol-3-amine
• STL510748
• 3-(ethanesulfinyl)-1H-1,2,4-triazol-5-amine
• A907520
• 3-(Ethylsulfinyl)-1H-1,2,4-triazol-5-amine

• Inchi： 1S/C4H8N4OS/c1-2-10(9)4-6-3(5)7-8-4/h2H2,1H3,(H3,5,6,7,8)
• InChI Key： CMFVNJFQAMZSLW-UHFFFAOYSA-N
• SMILES： S(C1=NC(N([H])[H])=NN1[H])(C([H])([H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: -0.6
• Topological Polar Surface Area: 104

Experimental Properties

• Melting Point: 114-116℃

3-(Ethylsulfinyl)-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)